Cas no 355814-18-5 (N-(4-Nitrobenzyl)cycloheptanamine)

N-(4-Nitrobenzyl)cycloheptanamine structure
355814-18-5 structure
Product Name:N-(4-Nitrobenzyl)cycloheptanamine
CAS No:355814-18-5
MF:C14H20N2O2
MW:248.320803642273
CID:1085584
PubChem ID:792957
Update Time:2025-04-20

N-(4-Nitrobenzyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

    • N-(4-Nitrobenzyl)cycloheptanamine
    • N-(4-nitrobenzyl)cycloheptanamine(SALTDATA: HBr)
    • N-[(4-nitrophenyl)methyl]cycloheptanamine
    • cycloheptanamine, N-[(4-nitrophenyl)methyl]-
    • Cycloheptyl-(4-nitro-benzyl)-amine
    • AB00088384-01
    • DB-288071
    • 355814-18-5
    • N-CYCLOHEPTYL-N-(4-NITROBENZYL)AMINE
    • DTXSID60355169
    • N-(4-Nitrobenzyl)cycloheptanamine x1hbr
    • AKOS000546221
    • AG-690/11765464
    • Oprea1_192265
    • STK171193
    • Cambridge id 5545890
    • Oprea1_589574
    • SCHEMBL18177867
    • Inchi: 1S/C14H20N2O2/c17-16(18)14-9-7-12(8-10-14)11-15-13-5-3-1-2-4-6-13/h7-10,13,15H,1-6,11H2
    • InChI Key: JIFJLALKYPETLR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CNC1CCCCCC1)=O

Computed Properties

  • Exact Mass: 248.1526
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.